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Compound of Interest

Compound Name: 19,20-Epoxycytochalasin C

Cat. No.: B1140306 Get Quote

For Immediate Reference: Essential Safety and Disposal Information

This document provides comprehensive guidance on the proper disposal procedures for 19,20-
Epoxycytochalasin C, a potent fungal metabolite known for its cytotoxic properties and its

ability to disrupt actin polymerization.[1] Adherence to these protocols is critical to ensure the

safety of laboratory personnel and to prevent environmental contamination. The information

presented here is intended for researchers, scientists, and drug development professionals

actively working with this compound.

Key Hazard Information
19,20-Epoxycytochalasin C is classified as a hazardous substance with the following primary

concerns:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[2]

Aquatic Toxicity (Acute and Chronic, Category 1): Very toxic to aquatic life with long-lasting

effects.[2]
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Parameter Value Reference

Molecular Formula C30H37NO7 [2]

Molecular Weight 523.62 g/mol [2]

CAS Number 189351-79-9 [2]

GHS Hazard Statements H302, H410 [2]

Experimental Protocols: Disposal Procedures
The following step-by-step methodologies are based on established safety protocols for

handling cytotoxic and environmentally hazardous chemicals, in accordance with the available

Safety Data Sheet (SDS).

Personal Protective Equipment (PPE)
Before beginning any disposal-related activities, ensure the following PPE is worn:

Eye Protection: Safety goggles with side-shields.[2]

Hand Protection: Impermeable chemical-resistant gloves (e.g., nitrile).

Body Protection: Impervious clothing, such as a lab coat.[2]

Respiratory Protection: A suitable respirator should be used, especially when handling the

powdered form to avoid aerosol formation.[2]

Disposal of Solid 19,20-Epoxycytochalasin C
Collection: Carefully collect all solid waste, including residual powder and contaminated

items such as weighing paper.

Packaging: Place the collected solid waste into a clearly labeled, sealed container. The label

should include "Hazardous Waste," "Cytotoxic," and "19,20-Epoxycytochalasin C."

Storage: Store the sealed container in a designated, secure hazardous waste accumulation

area, away from incompatible materials such as strong acids, alkalis, and oxidizing agents.
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[2]

Disposal: Arrange for pickup and disposal by an approved hazardous waste disposal

company. Do not dispose of solid 19,20-Epoxycytochalasin C in regular laboratory trash.

Disposal of Liquid Waste (Solutions)
Collection: Collect all liquid waste containing 19,20-Epoxycytochalasin C, including unused

solutions and rinsates. The compound is soluble in ethanol, methanol, DMF, and DMSO.[3]

Packaging: Transfer the liquid waste to a sealed, leak-proof, and clearly labeled container.

The label must indicate "Hazardous Waste," "Cytotoxic," "Flammable Liquid" (if a flammable

solvent was used), and list the chemical constituents, including "19,20-Epoxycytochalasin
C" and the solvent.

Storage: Store the container in a designated hazardous waste area, segregated from

incompatible materials.

Disposal: The waste must be disposed of through an approved waste disposal plant.[2] Avoid

releasing the substance into the environment.[2]

Decontamination and Disposal of Contaminated
Labware

Decontamination: Reusable labware (e.g., glassware) should be decontaminated. A potential

method involves soaking the labware in a solution capable of degrading cytochalasins, such

as a strong oxidizing agent, although specific decontamination solutions for this compound

are not detailed in the provided search results. Alternatively, thorough rinsing with a suitable

solvent (e.g., ethanol, methanol) can be performed, with the rinsate collected as hazardous

liquid waste.

Disposal of Single-Use Items: Disposable items such as pipette tips, gloves, and bench

paper that have come into contact with 19,20-Epoxycytochalasin C must be treated as

hazardous waste.

Packaging and Disposal: Collect all contaminated disposable items in a designated, labeled

hazardous waste container for incineration by an approved waste disposal facility.
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Spill Management
Evacuate: If a significant spill occurs, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For powdered spills, avoid creating dust. Gently cover the spill with an

absorbent material. For liquid spills, use an appropriate absorbent material to contain the

spill.

Collection: Carefully collect the spilled material and absorbent into a sealed, labeled

hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent or decontamination solution,

collecting all cleaning materials as hazardous waste.

Report: Report the spill to the appropriate safety personnel.

Visual Guide to Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 19,20-
Epoxycytochalasin C waste.
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Caption: Decision workflow for the safe disposal of 19,20-Epoxycytochalasin C waste

streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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